O-Desmethylerlotinib
Description
Analytical reference standard for Erlotinib metabolite
Scientific Research Applications
Erlotinib Metabolism and Predictive Biomarkers
O-Desmethylerlotinib is a key metabolite of erlotinib, an epidermal growth factor receptor (EGFR) inhibitor. Research by Steffens et al. (2016) highlights the importance of the erlotinib/O-desmethyl-erlotinib metabolic ratio as a potential predictive biomarker for the severity of erlotinib-mediated skin rash in cancer patients. This metabolic ratio could be significant for therapeutic monitoring and individual dosing decisions in erlotinib treatment (Steffens et al., 2016).
Enhancement of Cellular Adhesion and Proliferation
Okumura et al. (2015) explored the use of laminin isoforms, including O-Desmethylerlotinib, in culturing human corneal endothelial cells (HCECs). This research demonstrated that these laminin isoforms significantly enhance the in vitro adhesion and proliferation of HCECs, suggesting a potential application in tissue engineering therapies (Okumura et al., 2015).
Photodynamic Therapy and Cancer Treatment
A study by Chen et al. (2019) introduced a strategy for cancer therapy involving O-Desmethylerlotinib. They developed a singlet-oxygen sensitizer that combines the drug erlotinib with a singlet-oxygen chemical source for targeted anticancer therapy. This method showed promise in enhancing anticancer efficacy through a controlled release mechanism (Chen et al., 2019).
Drug Interaction and Pharmacokinetics
Research by Tan et al. (2020) investigated how erlotinib and its metabolites, including O-Desmethylerlotinib, affect aldehyde oxidase-1 (AOX1) catalytic activity. They found that O-Desmethylerlotinib is a potent inhibitor of AOX1, influencing the hepatic metabolism of drugs like zaleplon and methotrexate. This indicates potential drug-drug interaction concerns in clinical scenarios (Tan et al., 2020).
properties
Product Name |
O-Desmethylerlotinib |
|---|---|
Molecular Formula |
C21H21N3O4 |
Molecular Weight |
379.41 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
